benzofuran-2-yl(3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl)methanone

• IUPAC Name: 1-benzofuran-2-yl-[3-(4-cyclopropyltriazol-1-yl)pyrrolidin-1-yl]methanone
• InChI: InChI=1S/C18H18N4O2/c23-18(17-9-13-3-1-2-4-16(13)24-17)21-8-7-14(10-21)22-11-15(19-20-22)12-5-6-12/h1-4,9,11-12,14H,5-8,10H2
• InChI Key: KIDGMJNKUGCGGS-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CN(N=N2)C3CCN(C3)C(=O)C4=CC5=CC=CC=C5O4
• Molecular Formula: C18H18N4O2
• Molecular Weight: 322.4 g/mol

Description

Benzofuran derivatives are of significant interest in the field of medicinal chemistry due to their diverse biological activities. The compound is a part of this broader class, which is investigated for potential applications in drug discovery and material science.

Synthesis Analysis

The synthesis of benzofuran derivatives typically involves multi-step chemical reactions, including condensation, cyclization, and substitution reactions. For example, the synthesis of boric acid ester intermediates with benzene rings, obtained through a three-step substitution reaction, represents a similar synthetic strategy that could be applied to benzofuran derivatives (Huang et al., 2021).

Molecular Structure Analysis

The molecular structure of benzofuran derivatives is elucidated using techniques such as FTIR, NMR spectroscopy, mass spectrometry, and X-ray diffraction. DFT calculations are often employed to further understand the conformational and electronic properties of these compounds, providing insights into their reactivity and potential interaction sites (Huang et al., 2021).

Chemical Reactions and Properties

Benzofuran derivatives engage in various chemical reactions, including cycloadditions, which are central to expanding their chemical diversity and exploring their reactivity towards developing new compounds with potential biological activities. For instance, cycloaddition reactions have been utilized to access novel P2X7 antagonists, highlighting the versatility of benzofuran scaffolds in medicinal chemistry applications (Chrovian et al., 2018).

Mechanism of Action

Target of Action

It’s worth noting that compounds with similar structures, such as those containing pyrrolidine and benzofuran scaffolds, have been found to interact with a variety of biological targets, including various enzymes and receptors.

Mode of Action

Based on its structural features, it can be inferred that the compound might interact with its targets through non-covalent interactions such as hydrogen bonding, π-π stacking, and hydrophobic interactions .

Biochemical Pathways

Compounds with similar structures have been found to influence a variety of biochemical pathways, including signal transduction pathways, metabolic pathways, and cell cycle regulation .

Pharmacokinetics

It’s worth noting that compounds with similar structures, such as those containing pyrrolidine and benzofuran scaffolds, have been found to exhibit favorable pharmacokinetic properties.

Result of Action

Compounds with similar structures have been found to exhibit a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .

Future Directions

The unique structural features of benzofuran and its wide array of biological activities make it a privileged structure in the field of drug discovery, especially in the search for efficient antimicrobial candidates. Future research could focus on further exploring the therapeutic potential of this compound and its derivatives.